Cas no 1805262-69-4 (3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine
• CAS No: 1805262-69-4
• MF: C₇H₄Cl₂F₂IN
• MW: 337.920639038086
• CID: 4870703
• Update Time: 2025-06-09

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H4Cl2F2IN/c8-2-5-3(9)1-4(12)6(13-5)7(10)11/h1,7H,2H2
• InChI Key： VBNJKTFVZXBNCA-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CCl)N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine

Introduction to 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine (CAS No. 1805262-69-4)

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine, identified by the chemical formula CAS No. 1805262-69-4, is a highly versatile and structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, which is renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of multiple substituents, including chloro, chloromethyl, difluoromethyl, and iodine groups, endows this molecule with unique electronic and steric properties that make it an attractive scaffold for drug discovery and material science applications.

The 3-chloro substituent at the 3-position of the pyridine ring introduces a region of electrophilicity, which can be exploited in various chemical transformations such as nucleophilic aromatic substitution or cross-coupling reactions. The 2-(chloromethyl) group further enhances the reactivity of the molecule by providing a site for Michael additions or condensation reactions, making it a valuable intermediate in synthesizing more complex structures. Additionally, the 6-(difluoromethyl) moiety is known to modulate metabolic stability and binding affinity in drug candidates, while the 5-iodine atom serves as a handle for further functionalization via palladium-catalyzed coupling reactions.

In recent years, the demand for novel heterocyclic compounds with tailored properties has surged due to their potential in addressing unmet medical needs. The structural motif of 3-chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine has been explored in several high-profile studies aimed at developing small-molecule inhibitors for therapeutic targets. For instance, researchers have leveraged its reactivity to synthesize derivatives that exhibit inhibitory activity against kinases and other enzyme families implicated in cancer and inflammatory diseases. The compound's ability to undergo sequential functionalization has allowed chemists to rapidly iterate libraries of analogs, facilitating hit-to-lead optimization processes.

One particularly noteworthy application of this compound is in the development of next-generation agrochemicals. The pyridine core is a common structural feature in many pesticides and herbicides due to its ability to interact with biological targets in plants and pests. By incorporating electron-withdrawing groups like chloro and difluoromethyl, chemists can enhance the potency and selectivity of these compounds. Furthermore, the iodine atom provides a versatile handle for further derivatization, enabling the creation of novel molecules with improved environmental profiles. Several recent publications highlight the use of 3-chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine as a key intermediate in synthesizing bioactive agrochemicals that offer enhanced efficacy while minimizing ecological impact.

The synthesis of 3-chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine typically involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, a series of halogenation, methylation, and fluorination steps are employed to introduce the desired substituents at specific positions. Advanced catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, play a crucial role in achieving regioselective modifications. These synthetic strategies not only showcase the compound's versatility but also demonstrate how modern chemical techniques can be applied to construct complex molecular architectures efficiently.

From a computational chemistry perspective, 3-chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, which are essential for rational drug design. These studies have revealed that subtle modifications around the pyridine ring can significantly influence binding affinity and pharmacokinetic properties. Such findings underscore the importance of leveraging computational tools alongside experimental approaches to accelerate the discovery process.

The future prospects for 3-chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine are promising, with ongoing research exploring its potential in diverse fields beyond pharmaceuticals and agrochemicals. For example, its unique structural features make it an attractive candidate for developing advanced materials with applications in optoelectronics and catalysis. Additionally, efforts are underway to investigate its role in medicinal chemistry by exploring novel therapeutic pathways that have not been previously addressed by existing drugs. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping next-generation therapeutics and materials.

In conclusion,3-chloro-2-(chloromethyl)-6-(difluoromethyl)-5-iodopyridine (CAS No. 1805262-69-4) represents a fascinating example of how structural complexity can be harnessed for scientific advancement. Its multifaceted reactivity and functionalization potential make it an invaluable tool for researchers across multiple disciplines. As new synthetic methodologies emerge and computational capabilities improve, we can expect even more innovative applications for this compound in the years ahead.